Cas no 885466-67-1 ((4-(oxazol-2-yl)phenyl)methanamine)

(4-(oxazol-2-yl)phenyl)methanamine structure
885466-67-1 structure
Product name:(4-(oxazol-2-yl)phenyl)methanamine
CAS No:885466-67-1
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD19441135
CID:844961
PubChem ID:82468132

(4-(oxazol-2-yl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (4-(oxazol-2-yl)phenyl)methanamine
    • (4-(Oxazol-2-yl)phenyl)methanamine hydrochloride
    • 4-(2-Oxazolyl)benzenemethanamine (ACI)
    • [4-(1,3-Oxazol-2-yl)phenyl]methanamine
    • Benzenemethanamine, 4-(2-oxazolyl)-
    • AKOS022769633
    • DB-327789
    • 1-[4-(1,3-oxazol-2-yl)phenyl]methanamine
    • 885466-67-1
    • MDL: MFCD19441135
    • Inchi: 1S/C10H10N2O/c11-7-8-1-3-9(4-2-8)10-12-5-6-13-10/h1-6H,7,11H2
    • InChI Key: GWPQVUBGKVXPKR-UHFFFAOYSA-N
    • SMILES: N1=C(C2C=CC(CN)=CC=2)OC=C1

Computed Properties

  • Exact Mass: 174.079312947g/mol
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.155

(4-(oxazol-2-yl)phenyl)methanamine Security Information

(4-(oxazol-2-yl)phenyl)methanamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O15700-25mg
(4-(Oxazol-2-yl)phenyl)methanamine
885466-67-1
25mg
¥1732.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O15700-100mg
(4-(Oxazol-2-yl)phenyl)methanamine
885466-67-1
100mg
¥3412.0 2021-09-08
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB37842-1g
(4-(oxazol-2-yl)phenyl)methanamine
885466-67-1 97%
1g
7485.00 2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB37842-0.25g
(4-(oxazol-2-yl)phenyl)methanamine
885466-67-1 97%
0.25g
2989.00 2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB37842-0.025g
(4-(oxazol-2-yl)phenyl)methanamine
885466-67-1 97%
0.025g
¥933 2023-09-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB37842-0.1g
(4-(oxazol-2-yl)phenyl)methanamine
885466-67-1 97%
0.1g
¥1866 2023-09-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1537544-100mg
(4-(Oxazol-2-yl)phenyl)methanamine
885466-67-1 98%
100mg
¥1125.00 2024-04-27
eNovation Chemicals LLC
Y0977485-1g
(4-(oxazol-2-yl)phenyl)methanamine hydrochloride
885466-67-1 95%
1g
$1000 2025-02-28
eNovation Chemicals LLC
Y0977485-5g
(4-(oxazol-2-yl)phenyl)methanamine hydrochloride
885466-67-1 95%
5g
$1150 2023-09-01
Chemenu
CM191187-1g
(4-(Oxazol-2-yl)phenyl)methanamine
885466-67-1 95%
1g
$916 2021-08-05

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